Cas no 894068-35-0 (N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

N-(3-{1,2,4-Triazolo[4,3-b]pyridazin-6-yl}phenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is a heterocyclic sulfonamide compound featuring a fused triazolopyridazine core linked to a tetrahydronaphthalene moiety. Its structural complexity confers selective binding affinity, making it a promising candidate for pharmacological research, particularly in targeting enzyme inhibition or receptor modulation. The compound's rigid aromatic systems and sulfonamide group enhance stability and potential bioactivity, while the tetrahydronaphthalene segment may improve lipophilicity and membrane permeability. This molecule is of interest in medicinal chemistry for its potential applications in developing novel therapeutics, particularly in areas requiring precise molecular interactions. Its synthetic route allows for further derivatization to optimize pharmacokinetic properties.
N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide structure
894068-35-0 structure
Product Name:N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
CAS No:894068-35-0
MF:C21H19N5O2S
MW:405.472862482071
CID:6456620
Update Time:2025-05-20

N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
    • 2-Naphthalenesulfonamide, 5,6,7,8-tetrahydro-N-[3-(1,2,4-triazolo[4,3-b]pyridazin-6-yl)phenyl]-
    • Inchi: 1S/C21H19N5O2S/c27-29(28,19-9-8-15-4-1-2-5-16(15)13-19)25-18-7-3-6-17(12-18)20-10-11-21-23-22-14-26(21)24-20/h3,6-14,25H,1-2,4-5H2
    • InChI Key: CMBJJXPWYYWZJI-UHFFFAOYSA-N
    • SMILES: C1=C2C(CCCC2)=CC=C1S(NC1=CC=CC(C2=NN3C=NN=C3C=C2)=C1)(=O)=O

Experimental Properties

  • Density: 1.45±0.1 g/cm3(Predicted)
  • pka: 7.94±0.20(Predicted)

N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Pricemore >>

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Additional information on N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 894068-35-0): A Comprehensive Overview

N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 894068-35-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique triazolopyridazine and tetrahydronaphthalene structural motifs, exhibits promising potential in various applications, particularly in drug discovery and development. Researchers are increasingly focusing on its structure-activity relationships (SAR) to explore its therapeutic benefits.

The molecular structure of N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide combines a sulfonamide group with a triazolopyridazine core, which is known for its bioactivity. This combination enhances its potential as a kinase inhibitor, a hot topic in current cancer research. Kinase inhibitors are pivotal in targeted therapies, and compounds like this are being studied for their efficacy in modulating specific signaling pathways.

One of the most searched questions in the field of medicinal chemistry is: "What are the latest advancements in kinase inhibitors?" This compound addresses this query by offering a novel scaffold for drug design. Its tetrahydronaphthalene moiety provides lipophilicity, which is crucial for membrane permeability, while the sulfonamide group contributes to binding affinity. These features make it a candidate for further preclinical studies.

In addition to its potential in oncology, N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is also being explored for its applications in neurodegenerative diseases. The triazolopyridazine core is known to interact with central nervous system (CNS) targets, making it relevant for conditions like Alzheimer's and Parkinson's diseases. Researchers are investigating its ability to cross the blood-brain barrier (BBB), a critical factor in CNS drug development.

The synthesis of N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide involves multi-step organic reactions, including cyclization and sulfonylation. These processes are optimized to ensure high yield and purity, which are essential for pharmaceutical applications. The compound's CAS number 894068-35-0 serves as a unique identifier, facilitating its tracking in global chemical databases.

Another trending topic in chemical research is the demand for sustainable synthesis methods. Scientists are exploring greener alternatives to traditional synthetic routes for compounds like N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide. Techniques such as microwave-assisted synthesis and catalysis are being tested to reduce environmental impact while maintaining efficiency.

The market for specialty chemicals is expanding, driven by the need for innovative therapeutic agents. N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is part of this growth, with increasing interest from biotech companies and academic institutions. Its potential applications in precision medicine align with the current focus on personalized healthcare solutions.

In summary, N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 894068-35-0) represents a compelling area of research in medicinal chemistry and drug discovery. Its unique structure and potential therapeutic benefits make it a subject of ongoing investigation, particularly in the fields of oncology and neurodegenerative diseases. As the scientific community continues to explore its properties, this compound may pave the way for new treatment modalities.

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